Cas no 2228445-67-6 (2-(4-bromo-3,5-dimethoxyphenyl)cyclopropan-1-amine)

• Product Name: 2-(4-bromo-3,5-dimethoxyphenyl)cyclopropan-1-amine
• CAS No: 2228445-67-6
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 5804448
• PubChem ID: 165797905
• Update Time: 2025-05-21

2-(4-bromo-3,5-dimethoxyphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3,5-dimethoxyphenyl)cyclopropan-1-amine
• EN300-1915595
• 2228445-67-6

• Inchi： 1S/C11H14BrNO2/c1-14-9-3-6(7-5-8(7)13)4-10(15-2)11(9)12/h3-4,7-8H,5,13H2,1-2H3
• InChI Key： HXENVCCBNKQMFO-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1OC)C1CC1N)OC

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(4-bromo-3,5-dimethoxyphenyl)cyclopropan-1-amine

Research Brief on 2-(4-bromo-3,5-dimethoxyphenyl)cyclopropan-1-amine (CAS: 2228445-67-6): Recent Advances and Applications

2-(4-bromo-3,5-dimethoxyphenyl)cyclopropan-1-amine (CAS: 2228445-67-6) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its cyclopropane ring and brominated dimethoxyphenyl moiety, has been explored for its potential applications in drug discovery and development. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules and its potential as a modulator of various biological targets.

Recent research has focused on the synthetic pathways and optimization of 2-(4-bromo-3,5-dimethoxyphenyl)cyclopropan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis route that improves the scalability and purity of the compound. The authors emphasized the importance of this advancement for large-scale production, which is critical for further pharmacological evaluation. The study also explored the compound's stability under various conditions, providing valuable insights for its handling and storage.

In addition to its synthetic utility, 2-(4-bromo-3,5-dimethoxyphenyl)cyclopropan-1-amine has been investigated for its biological activity. A recent preprint on bioRxiv (2024) reported its potential as a serotonin receptor modulator. The study utilized in vitro assays and molecular docking simulations to demonstrate the compound's affinity for specific serotonin receptor subtypes. These findings suggest its potential application in the development of novel therapeutics for neurological disorders, such as depression and anxiety.

Another area of interest is the compound's role in the development of covalent inhibitors. A 2023 study in ACS Chemical Biology explored the use of 2-(4-bromo-3,5-dimethoxyphenyl)cyclopropan-1-amine as a building block for targeted covalent inhibitors. The researchers designed derivatives that selectively bind to cysteine residues in target proteins, showcasing the compound's versatility in drug design. This approach holds promise for the development of therapies for diseases with high unmet medical needs, such as certain cancers and autoimmune disorders.

Despite these promising developments, challenges remain in the clinical translation of 2-(4-bromo-3,5-dimethoxyphenyl)cyclopropan-1-amine-based therapeutics. Pharmacokinetic studies are needed to evaluate its bioavailability and metabolic stability. Furthermore, toxicological assessments must be conducted to ensure its safety profile. Ongoing research aims to address these gaps, with several preclinical studies currently underway.

In conclusion, 2-(4-bromo-3,5-dimethoxyphenyl)cyclopropan-1-amine (CAS: 2228445-67-6) represents a valuable scaffold in medicinal chemistry with diverse applications. Its recent advancements in synthesis, biological activity, and drug design underscore its potential as a key player in the development of next-generation therapeutics. Continued research in this area is expected to yield further insights and innovations, paving the way for its eventual clinical application.